Cas no 1211464-08-2 (7-Amino-2-(trifluoromethyl)1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid)

• Product Name: 7-Amino-2-(trifluoromethyl)1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid
• CAS No: 1211464-08-2
• MF: C₇H₄F₃N₅O₂
• MW: 247.134170532227
• CID: 1088254
• PubChem ID: 51072267
• Update Time: 2025-06-08

7-Amino-2-(trifluoromethyl)1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-Amino-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
• 7-Amino-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine-6-car boxylic acid
• MFCD15204066
• 7-Amino-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylicacid
• SGMHNPPOXHEFKB-UHFFFAOYSA-N
• BS-37189
• AKOS015866096
• 7-amino-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
• 1211464-08-2
• 7-Amino-2-(trifluoromethyl)1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid

• MDL： MFCD15204066
• Inchi： 1S/C7H4F3N5O2/c8-7(9,10)5-13-6-12-1-2(4(16)17)3(11)15(6)14-5/h1H,11H2,(H,16,17)
• InChI Key： SGMHNPPOXHEFKB-UHFFFAOYSA-N
• SMILES： FC(C1N=C2N=CC(C(=O)O)=C(N)N2N=1)(F)F

Computed Properties

• Exact Mass: 247.03170887g/mol
• Monoisotopic Mass: 247.03170887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-Amino-2-(trifluoromethyl)1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid

Comprehensive Overview of 7-Amino-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic Acid (CAS No. 1211464-08-2)

7-Amino-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic Acid (CAS No. 1211464-08-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazolo[1,5-a]pyrimidine family, a class of molecules known for their diverse biological activities. The presence of both amino and carboxylic acid functional groups, along with a trifluoromethyl moiety, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance.

The structural uniqueness of 7-Amino-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic Acid contributes to its relevance in modern medicinal chemistry. The trifluoromethyl group enhances metabolic stability and lipophilicity, traits highly sought after in the development of bioactive molecules. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. Additionally, its triazolopyrimidine core is structurally analogous to purine bases, enabling interactions with enzymes like dihydrofolate reductase (DHFR), a target for antifolate drugs.

From a synthetic perspective, CAS No. 1211464-08-2 is often utilized in multicomponent reactions (MCRs) and click chemistry, methodologies that dominate contemporary organic synthesis due to their efficiency and atom economy. Its carboxylic acid group allows for facile derivatization into esters, amides, or other conjugates, making it a valuable scaffold for combinatorial chemistry. Industry professionals frequently search for protocols to optimize its synthesis, reflecting the demand for scalable and sustainable production methods.

Environmental and regulatory considerations also shape the discourse around this compound. With increasing focus on green chemistry, researchers explore solvent-free or catalytic routes to synthesize 7-Amino-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic Acid while minimizing waste. Its low toxicity profile (as per available data) positions it favorably compared to traditional halogenated analogs, addressing concerns about persistent organic pollutants (POPs).

In the context of intellectual property, patents involving this compound often center on its use in crop protection formulations and pharmaceutical intermediates. Agrochemical companies leverage its heterocyclic framework to design novel pesticides with improved selectivity and lower environmental impact. Meanwhile, the pharmaceutical industry investigates its potential in small-molecule drug candidates, particularly for orphan diseases and personalized therapies.

Analytical characterization of CAS No. 1211464-08-2 typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm purity and structural integrity. These methods are critical for compliance with Good Manufacturing Practices (GMP) in API production. The compound’s chromatographic behavior and spectral fingerprints are well-documented, aiding in quality control workflows.

Emerging applications include its exploration in material science, where its conjugated system and hydrogen-bonding capacity contribute to the design of organic semiconductors and coordination polymers. Such interdisciplinary uses underscore the compound’s adaptability beyond traditional domains.

To address common queries from the scientific community: The stability of 7-Amino-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic Acid under various pH conditions, its solubility in polar/nonpolar solvents, and recommended storage conditions (typically inert atmosphere at -20°C) are frequently discussed in technical forums. Suppliers often highlight its availability as a research-grade chemical with certificates of analysis (CoA) to ensure reproducibility in experiments.

In summary, CAS No. 1211464-08-2 represents a nexus of innovation across multiple scientific disciplines. Its structural features and functional groups align with cutting-edge research priorities, from targeted drug delivery to sustainable agrochemicals. As synthetic methodologies evolve and biological targets are further elucidated, this compound is poised to remain a cornerstone in both academic and industrial settings.